Cas no 2137786-77-5 (1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-)

• Product Name: 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-
• CAS No: 2137786-77-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5257978
• Update Time: 2025-05-19

1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

• Inchi： 1S/C11H20N2O2/c1-15-8-5-11(14)13-7-4-9-10(13)3-2-6-12-9/h9-10,12H,2-8H2,1H3
• InChI Key： WISOPJMGUNJZAV-UHFFFAOYSA-N
• SMILES： C(N1C2CCCNC2CC1)(=O)CCOC

Additional information on 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

Comprehensive Overview of 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- (CAS No. 2137786-77-5)

The compound 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-, identified by its CAS No. 2137786-77-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of ketones and features a pyrrolopyridine moiety, which is increasingly recognized for its potential in pharmaceutical and agrochemical applications. The presence of both methoxy and octahydro-1H-pyrrolo[3,2-b]pyridine groups in its structure contributes to its distinct chemical properties, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- has surged due to their versatility in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for designing novel bioactive molecules. The compound's CAS No. 2137786-77-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and catalysis.

The synthesis of 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- typically involves multi-step organic reactions, including reductive amination and etherification. Its pyrrolopyridine core is a key feature, as this scaffold is known for its ability to interact with biological targets, such as enzymes and receptors. This has led to its exploration in the development of central nervous system (CNS) therapeutics and antimicrobial agents, aligning with current trends in addressing global health challenges.

From an industrial perspective, CAS No. 2137786-77-5 is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in eco-friendly methodologies to produce such compounds, minimizing waste and energy consumption. This aligns with the broader ESG (Environmental, Social, and Governance) goals that dominate corporate agendas today. The compound's methoxy group also offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

In the realm of computational chemistry, 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- has been modeled to predict its physicochemical properties and binding affinities. These studies are crucial for optimizing its performance in applications such as drug delivery systems and catalysts. The integration of AI-driven drug design tools has further accelerated research on this compound, making it a hotspot for innovation.

As the scientific community continues to explore the potential of 1-Propanone, 3-methoxy-1-(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-, its CAS No. 2137786-77-5 remains a focal point in patents and publications. The compound exemplifies the intersection of traditional organic synthesis and cutting-edge technology, offering a glimpse into the future of molecular design. Whether in academia or industry, this molecule is poised to play a pivotal role in advancing chemical innovation.